Cas no 692287-21-1 (2-{[4-(thiophen-2-yl)pyrimidin-2-yl]sulfanyl}acetonitrile)

• Product Name: 2-{[4-(thiophen-2-yl)pyrimidin-2-yl]sulfanyl}acetonitrile
• CAS No: 692287-21-1
• MF: C₁₆H₁₆N₄O₃S
• MW: 142
• MDL: MFCD03102526
• CID: 4657139
• Update Time: 2025-11-03

2-{[4-(thiophen-2-yl)pyrimidin-2-yl]sulfanyl}acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-([4-(2-THIENYL)-2-PYRIMIDINYL]SULFANYL)ACETONITRILE
• 2-{[4-(thiophen-2-yl)pyrimidin-2-yl]sulfanyl}acetonitrile
• Acetonitrile, 2-[[4-(2-thienyl)-2-pyrimidinyl]thio]-

• MDL： MFCD03102526
• Inchi： InChI=1S/C10H7N3S2/c11-4-7-15-10-12-5-3-8(13-10)9-2-1-6-14-9/h1-3,5-6H,7H2CopyCopied
• InChI Key： ZIPLCYUNFCYCCT-UHFFFAOYSA-NCopyCopied
• SMILES： c1cc(sc1)c2ccnc(n2)SCC#NCopyCopied

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Boiling Point: 431.1±30.0 °C at 760 mmHg
• Flash Point: 149.4±28.4 °C

2-{[4-(thiophen-2-yl)pyrimidin-2-yl]sulfanyl}acetonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 2-{[4-(thiophen-2-yl)pyrimidin-2-yl]sulfanyl}acetonitrile

Professional Introduction to 2-{[4-(thiophen-2-yl)pyrimidin-2-yl]sulfanyl}acetonitrile (CAS No. 692287-21-1)

2-{[4-(thiophen-2-yl)pyrimidin-2-yl]sulfanyl}acetonitrile, with the CAS number 692287-21-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic sulfonamides, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of both thiophene and pyrimidine rings, contribute to its remarkable chemical and biological properties, making it a subject of intense research interest.

The synthesis of 2-{[4-(thiophen-2-yl)pyrimidin-2-yl]sulfanyl}acetonitrile involves a multi-step process that requires precise control over reaction conditions and reagent selection. The incorporation of the thiophen-2-yl moiety into the pyrimidine scaffold enhances the compound's ability to interact with biological targets, thereby increasing its pharmacological efficacy. This structural design is inspired by the success of similar sulfonamide derivatives in drug development, where the sulfur atom serves as a key pharmacophore for binding to enzymes and receptors.

In recent years, there has been a surge in research focused on developing novel sulfonamide-based drugs due to their broad spectrum of biological activities. These activities include anti-inflammatory, antimicrobial, anticancer, and antiviral effects. The compound 2-{[4-(thiophen-2-yl)pyrimidin-2-yl]sulfanyl}acetonitrile has been investigated for its potential role in modulating various cellular pathways that are implicated in diseases such as cancer and inflammation. Its ability to inhibit key enzymes involved in these pathways makes it a promising candidate for further development into a therapeutic agent.

The< strong>pyrimidin-2-yl group in this molecule is particularly noteworthy as it is a common structural motif in many biologically active compounds. Pyrimidine derivatives are known for their ability to interact with nucleic acids and enzymes, making them valuable in the development of drugs that target DNA replication, transcription, and translation. The sulfanyl group further enhances the compound's solubility and bioavailability, which are critical factors for drug efficacy.

Recent studies have demonstrated the potential of 2-{[4-(thiophen-2-yl)pyrimidin-2-yl]sulfanyl}acetonitrile as an inhibitor of kinases, which are enzymes that play a crucial role in cell signaling pathways. Dysregulation of these pathways is often associated with various diseases, including cancer. By inhibiting specific kinases, this compound may be able to restore normal cellular function and prevent disease progression. Additionally, its interaction with other biological targets suggests that it may have therapeutic effects beyond kinase inhibition.

The< strong>sulfanyl group also contributes to the compound's stability under various conditions, which is an important consideration for drug development. Stability ensures that the compound remains effective throughout its shelf life and during storage and transportation. Furthermore, the presence of both thiophene and pyrimidine rings provides multiple sites for functionalization, allowing researchers to tailor the compound's properties for specific applications.

In conclusion, 2-{[4-(thiophen-2-yl)pyrimidin-2-yl]sulfanyl}acetonitrile (CAS No. 692287-21-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structure and diverse biological activities make it an attractive candidate for further investigation into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug development efforts aimed at treating various diseases.